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Abstract

This application note details a robust and sensitive High-Performance Liquid Chromatography-
Tandem Mass Spectrometry (HPLC-MS/MS) method for the simultaneous quantification of the
active pharmaceutical ingredients (APIs) in Migraleve® tablets: paracetamol, codeine
phosphate, and buclizine hydrochloride. This method is suitable for pharmacokinetic studies,
quality control of pharmaceutical formulations, and drug metabolism research. The protocol
provides a streamlined process from sample preparation to data analysis, ensuring high
throughput and accurate results.

Introduction

Migraleve® is a widely used medication for the treatment of migraine, which contains a
combination of active ingredients to alleviate pain, nausea, and vomiting. The pink tablets
contain paracetamol, codeine phosphate, and buclizine hydrochloride, while the yellow tablets
contain paracetamol and codeine phosphate.[1][2][3][4][5][6][7][8][9] The simultaneous
guantification of these compounds is essential for ensuring product quality and for studying
their pharmacokinetic profiles. This document provides a detailed protocol for a validated
HPLC-MS/MS method to achieve this.
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Chemical Structures and Properties

A summary of the active ingredients and their key properties is provided in the table below.

Molecular Weight ( Monoisotopic Mass

Compound Chemical Formula

g/mol ) (Da)
Paracetamol CsHoNO2 151.16 151.0633
Codeine Ci18H21NOs 299.36 299.1521
Buclizine C2sH33CIN2 432.93 432.2336

Experimental Workflow

The overall experimental workflow for the simultaneous quantification of Migraleve® active

ingredients is depicted in the following diagram.
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Caption: Overall experimental workflow.

Experimental Protocols
Materials and Reagents
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Paracetamol, Codeine Phosphate, and Buclizine Hydrochloride reference standards (=98%
purity)

Internal Standard (1S), e.g., Paracetamol-d4, Codeine-d3, or a structurally similar compound
not present in the sample.

HPLC-grade acetonitrile, methanol, and water

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Human plasma (for bioanalytical method development)

Migraleve® Pink and Yellow tablets

Preparation of Stock Solutions and Standards

e Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard and the

internal standard in methanol to prepare individual stock solutions of 1 mg/mL.

Working Standard Solutions: Prepare serial dilutions of the stock solutions with a mixture of
methanol and water (50:50, v/v) to create working standard solutions at various
concentrations.

Calibration Standards and Quality Control (QC) Samples: Spike appropriate volumes of the
working standard solutions into blank plasma or a placebo tablet matrix to prepare calibration
standards and QC samples at low, medium, and high concentration levels.

Sample Preparation

The following diagram illustrates the key steps in the sample preparation process for both

plasma and tablet samples.
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Caption: Sample preparation workflow.

HPLC-MS/MS System and Conditions
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Parameter

Condition

HPLC System

Agilent 1290 Infinity 1l or equivalent

Column

Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 pm)

or equivalent

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

5-95% B over 5 minutes, hold at 95% B for 1

Gradient
min, return to 5% B and equilibrate for 2 min
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5 pL

Mass Spectrometer

Agilent 6470 Triple Quadrupole MS or

equivalent

lonization Mode

Electrospray lonization (ESI), Positive

Gas Temperature 300 °C
Gas Flow 8 L/min
Nebulizer 45 psi
Sheath Gas Temp 350 °C
Sheath Gas Flow 11 L/min
Capillary Voltage 3500 V

MS/MS Parameters (Multiple Reaction Monitoring - MRM)

The following MRM transitions are proposed for the quantification and qualification of the

analytes. These should be optimized for the specific instrument used.
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Product lon Product lon .
Precursor lon Collision
Analyte (m/z) - (m/z) -
(m/z) . L Energy (V)
Quantifier Qualifier
Paracetamol 152.1 110.1 93.1 15
Codeine 300.2 165.1 215.1 30
Buclizine 433.2 167.1 281.2 25
Paracetamol-d4
156.1 114.1 - 15

(1S)

Data Analysis

The data analysis workflow involves peak integration, generation of a calibration curve, and
subsequent quantification of the analytes in the samples.
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Caption: Data analysis workflow.

Results and Discussion
Linearity and Range

The method should be validated to demonstrate linearity over a clinically relevant concentration
range. A typical calibration curve for each analyte should yield a correlation coefficient (r2) of
>0.99.
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Analyte Calibration Range (ng/mL) r2

Paracetamol 10 - 5000 >0.99
Codeine 1-500 >0.99
Buclizine 0.5-100 >0.99

Accuracy and Precision

The intra- and inter-day accuracy and precision should be evaluated using QC samples at
three concentration levels. The acceptance criteria are typically within £15% (£20% for the
Lower Limit of Quantification, LLOQ) of the nominal concentration.

. Intra-day Inter-day

Concentration o o
Analyte Precision Precision Accuracy (%)

(ng/mL)

(%CV) (%CV)
Paracetamol 30 (LQC) < 5% <5% 95-105%
2500 (MQC) <5% <5% 95-105%
4000 (HQC) < 5% < 5% 95-105%
Codeine 3 (LQC) < 10% < 10% 90-110%
250 (MQC) < 10% < 10% 90-110%
400 (HQC) < 10% < 10% 90-110%
Buclizine 1.5 (LQC) <15% <15% 85-115%
50 (MQC) < 15% < 15% 85-115%
80 (HQC) < 15% < 15% 85-115%
Conclusion

The described HPLC-MS/MS method provides a sensitive, specific, and reliable approach for
the simultaneous quantification of paracetamol, codeine, and buclizine in various matrices. The
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detailed protocol and clear workflows facilitate the implementation of this method in research,
clinical, and quality control laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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